Cas no 2060028-57-9 (methyl 2-4-(4-fluorophenyl)-2-oxopiperidin-1-ylacetate)

• Product Name: methyl 2-4-(4-fluorophenyl)-2-oxopiperidin-1-ylacetate
• CAS No: 2060028-57-9
• MF: C₁₄H₁₆FNO₃
• MW: 265.28014755249
• MDL: MFCD30501034
• CID: 5153836
• PubChem ID: 137703653
• Update Time: 2025-08-04

methyl 2-4-(4-fluorophenyl)-2-oxopiperidin-1-ylacetate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineacetic acid, 4-(4-fluorophenyl)-2-oxo-, methyl ester
• methyl 2-4-(4-fluorophenyl)-2-oxopiperidin-1-ylacetate

• MDL： MFCD30501034
• Inchi： 1S/C14H16FNO3/c1-19-14(18)9-16-7-6-11(8-13(16)17)10-2-4-12(15)5-3-10/h2-5,11H,6-9H2,1H3
• InChI Key： PERLWLQKFHMGOX-UHFFFAOYSA-N
• SMILES： N1(CC(OC)=O)CCC(C2=CC=C(F)C=C2)CC1=O

Additional information on methyl 2-4-(4-fluorophenyl)-2-oxopiperidin-1-ylacetate

Research Brief on Methyl 2-4-(4-fluorophenyl)-2-oxopiperidin-1-ylacetate (CAS: 2060028-57-9): Recent Advances and Applications

Methyl 2-4-(4-fluorophenyl)-2-oxopiperidin-1-ylacetate (CAS: 2060028-57-9) is a synthetic compound with significant potential in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. This research brief consolidates the latest findings on its chemical properties, synthetic pathways, and therapeutic applications, providing a comprehensive overview for researchers and industry professionals.

The compound's structural features, including the 4-fluorophenyl and 2-oxopiperidine moieties, contribute to its unique pharmacological profile. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of gamma-secretase modulators, which are being investigated for Alzheimer's disease treatment. The study reported a 70% yield in the optimized synthesis route, emphasizing the compound's scalability for industrial applications.

Further research has explored the compound's potential in modulating the kappa opioid receptor (KOR). A preclinical trial conducted by the National Institutes of Health (NIH) in 2024 revealed that derivatives of methyl 2-4-(4-fluorophenyl)-2-oxopiperidin-1-ylacetate exhibited selective KOR antagonism, with reduced side effects compared to traditional opioids. These findings suggest promising avenues for developing non-addictive pain management therapies.

In addition to its neurological applications, recent investigations have identified anti-inflammatory properties in this compound. A collaborative study between academic and industry researchers (2024) demonstrated its ability to inhibit NF-κB signaling in vitro, with an IC50 of 12.3 μM. This positions it as a potential candidate for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The compound's stability and bioavailability have been subjects of ongoing research. Advanced formulation techniques, including nanocrystal dispersion and lipid-based delivery systems, have shown promising results in enhancing its pharmacokinetic profile. These developments address previous challenges related to its moderate aqueous solubility (0.8 mg/mL at pH 7.4).

Future research directions include exploring structure-activity relationships (SAR) of novel derivatives and investigating combination therapies with existing drugs. The compound's versatility and demonstrated biological activities make it a valuable scaffold for medicinal chemistry programs targeting multiple therapeutic areas.